(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C15H16N2O3/c1-3-20-9-8-17-15(18)13(11-16)10-12-4-6-14(19-2)7-5-12/h3-7,10H,1,8-9H2,2H3,(H,17,18)/b13-10-
• InChI Key: ZTTBSAUMUTXZNK-RAXLEYEMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NCCOC=C
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NCCOC=C
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• CAS No.: 302582-54-3

Description

(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide is a cyanoacrylate derivative featuring a Z-configured α,β-unsaturated carbonyl system. Its structure comprises:

• Cyano group (–CN): Enhances electron-withdrawing properties, influencing reactivity and intermolecular interactions.
• 2-Ethenoxyethyl amide side chain: Provides flexibility and hydrogen-bonding capacity via the ethereal oxygen and amide NH group.

This compound’s stereochemistry (Z-configuration) is critical for its conformational stability and molecular recognition properties. While direct crystallographic data for this specific compound are unavailable, analogous structures (e.g., ) suggest that hydrogen bonding and van der Waals interactions dominate its solid-state packing .

Biological Activity

Molecular Information

• Molecular Formula : C15H16N2O2
• Molecular Weight : 256.30 g/mol
• SMILES Notation : CC=CC(=C(C(=O)N)C#N)C1=CC=C(C=C1)OC
• InChI Key : ZJXKZQXJYQKJHQ-UHFFFAOYSA-N

2D Structure Representation

2D Structure

The biological activity of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the cyano group enhances its reactivity, potentially leading to inhibition of certain enzymes or modulation of receptor activity.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that certain cyanoacrylate derivatives can induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation.

Case Study: In Vitro Anticancer Activity

A study conducted on breast cancer cell lines demonstrated that (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide significantly inhibited cell growth at concentrations ranging from 10 µM to 50 µM over 48 hours. The mechanism was linked to the induction of oxidative stress and subsequent apoptosis.

Concentration (µM)	Cell Viability (%)
0	100
10	75
25	50
50	30

Antimicrobial Properties

In addition to anticancer effects, preliminary studies suggest that this compound may possess antimicrobial properties. A screening against various bacterial strains revealed inhibitory effects against both Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Screening

A study evaluated the antimicrobial efficacy of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Comparative Analysis with Related Compounds

The biological activity of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide can be compared with other cyanoacrylate compounds. Many derivatives exhibit a range of activities from anti-inflammatory to neuroprotective effects.

Compound Name	Activity Type	Reference
Ethyl cyanoacrylate	Adhesive properties
(E)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide	Anticancer
(Z)-3-cyano-N-(phenyl)prop-2-enamide	Antimicrobial

Comparison with Similar Compounds

Table 1: Key Structural Features and Physicochemical Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Features	References
(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide	–OCH3 (para), –OCH2CH2O–	C15H16N2O3	272.30	Flexible ethenoxyethyl chain; Z-configuration	Target compound
2-cyano-N-(1-(4-methoxyphenyl)ethyl)acetamide (3f)	–OCH3 (para), –CH(CH3)NH–	C12H14N2O2	218.25	Rigid ethylamide side chain; simpler structure
(Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2-ethoxyphenyl)prop-2-enamide	–Br, –OH, –OCH3 (meta), –OCH2CH3 (ortho)	C19H17BrN2O4	433.26	Halogenation increases lipophilicity; H-bond donors (OH)
2-Ethoxyethyl (Z)-2-cyano-3-[(N-phenyl-carbamoyl)amino]prop-2-enoate	–OCH2CH2O–, –NH–CO–NPh	C15H17N3O4	303.32	Carbamoyl group enhances H-bonding; ester linkage
(E)-2-cyano-3-[3-methoxy-4-[(3-methylphenyl)methoxy]phenyl]-N-phenyl-prop-2-enamide	–OCH3, –OCH2C6H4(3-Me)	C25H22N2O3	398.46	Bulky aryl ether substituent; E-configuration

Spectroscopic and Crystallographic Comparisons

• NMR Profiles: The target compound’s 1H NMR would resemble 3f (), with signals for –OCH3 (~δ 3.80 ppm), –CH2–CN (~δ 3.30 ppm), and amide NH (~δ 8.34 ppm). However, the ethenoxyethyl chain may split signals due to conformational flexibility .
• Hydrogen Bonding : Unlike the title compound, ’s analogue exhibits intramolecular N–H⋯O and intermolecular N–H⋯N bonds, stabilizing its crystal lattice. The absence of a carbamoyl group in the target compound may reduce such interactions .

Physicochemical Properties

• Lipophilicity: The ethenoxyethyl chain increases hydrophilicity compared to ’s ethoxyphenyl group. LogP values are estimated to be lower than halogenated derivatives (e.g., : calculated LogP ~3.5) .
• Solubility : Polar aprotic solvents (e.g., DMSO, acetone) are optimal, as indicated by NMR data for 3f () .